Cas no 1269780-20-2 ((3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID
• CAS No: 1269780-20-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5590475
• PubChem ID: 145708446
• Update Time: 2025-10-19

(3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID
• 2-Pyridinepropanoic acid, β-amino-3-methoxy-, (βR)-
• 1269780-20-2
• (3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOICACID
• N14897

• Inchi： 1S/C9H12N2O3/c1-14-7-3-2-4-11-9(7)6(10)5-8(12)13/h2-4,6H,5,10H2,1H3,(H,12,13)/t6-/m1/s1
• InChI Key： BLXLAJVRCVQNJA-ZCFIWIBFSA-N
• SMILES： C(O)(=O)C[C@@H](N)C1=NC=CC=C1OC

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 375.3±42.0 °C(Predicted)
• pka: 3.11±0.12(Predicted)

Additional information on (3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID

Comprehensive Overview of (3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID (CAS No. 1269780-20-2)

The compound (3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID (CAS No. 1269780-20-2) is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 3-methoxypyridine moiety and a propanoic acid backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzymatic activity and its potential applications in drug discovery.

In recent years, the demand for chiral building blocks like (3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. This compound's stereospecificity is particularly appealing for designing targeted therapies, a hot topic in the pharmaceutical industry. Its CAS No. 1269780-20-2 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings.

The 3-methoxypyridine group in this compound contributes to its enhanced solubility and bioavailability, which are critical factors in drug development. These properties align with current trends in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a key focus area for researchers. Additionally, the compound's potential as a ligand for metal catalysis has sparked interest in green chemistry applications, another trending topic in scientific communities.

From a synthetic perspective, (3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID offers versatility. It can serve as a precursor for peptidomimetics or be incorporated into larger molecular frameworks. Its enantiomeric purity is crucial for achieving desired biological effects, a consideration that resonates with the industry's shift toward high-purity intermediates. This aligns with frequently searched terms like "chiral resolution techniques" and "asymmetric synthesis optimization."

Quality control of CAS No. 1269780-20-2 is paramount, given its pharmaceutical applications. Analytical methods such as HPLC and chiral chromatography are commonly employed to verify its purity, addressing another common query among researchers. The compound's stability under various conditions is also a subject of investigation, reflecting the broader interest in compound shelf-life optimization.

In conclusion, (3R)-3-AMINO-3-(3-METHOXYPYRIDIN-2-YL)PROPANOIC ACID represents a compelling case study in modern medicinal chemistry. Its combination of structural features, synthetic utility, and biological relevance positions it as a compound of enduring interest. As research continues to explore its full potential, this molecule is likely to remain a focal point in discussions about next-generation drug design and sustainable chemical synthesis.